Cas no 5840-41-5 (Benzene, 1-nitro-3-(phenylmethyl)-)

• Product Name: Benzene, 1-nitro-3-(phenylmethyl)-
• CAS No: 5840-41-5
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 342210
• PubChem ID: 521838
• Update Time: 2025-04-19

Benzene, 1-nitro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-3-(phenylmethyl)-
• 1-benzyl-3-nitrobenzene
• Methane, (m-nitrophenyl)phenyl-
• m-Nitrodiphenylmethane
• DTXSID40334750
• SCHEMBL5250015
• CMTUCQNYLNHJRT-UHFFFAOYSA-N
• 1-Benzyl-3-nitrobenzene #
• 5840-41-5

• Inchi： 1S/C13H11NO2/c15-14(16)13-8-4-7-12(10-13)9-11-5-2-1-3-6-11/h1-8,10H,9H2
• InChI Key： CMTUCQNYLNHJRT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14